molecular formula C14H8F2IN3O B8682463 (3-amino-2,6-difluorophenyl)(5-iodo-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone

(3-amino-2,6-difluorophenyl)(5-iodo-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone

Cat. No.: B8682463
M. Wt: 399.13 g/mol
InChI Key: JPJUUJDZBKTODM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-amino-2,6-difluorophenyl)(5-iodo-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C14H8F2IN3O and its molecular weight is 399.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H8F2IN3O

Molecular Weight

399.13 g/mol

IUPAC Name

(3-amino-2,6-difluorophenyl)-(5-iodo-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone

InChI

InChI=1S/C14H8F2IN3O/c15-9-1-2-10(18)12(16)11(9)13(21)8-5-20-14-7(8)3-6(17)4-19-14/h1-5H,18H2,(H,19,20)

InChI Key

JPJUUJDZBKTODM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1N)F)C(=O)C2=CNC3=C2C=C(C=N3)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a reaction vial, (2,6-difluoro-3-nitro-phenyl)-(5-iodo-1H-pyrrolo[2,3-b]pyridin-3-yl)-methanone (45, 0.123 g, 0.287 mmol) is mixed with 5.0 mL of ethyl acetate and 5.0 mL of tetrahydrofuran. Stannous chloride, dehydrate (0.223 g, 0.989 mmol) is added and the reaction is heated at 60° C. for 24 hours. The reaction is poured into a mixture of 25 mL of water and 25 mL of saturated aqueous sodium bicarbonate and treated with celite, then filtered through a bed of celite. The celite is washed with ethyl acetate. The organic layer is separated and washed with brine, dried over sodium sulfate, filtered and the filtrate concentrated under vacuum. The resulting material is purified by silica gel column chromatography, eluting with ethyl acetate and dichloromethane. Appropriate fractions are combined and concentrated under vacuum to provide the desired compound (46, 0.100 g). MS (ESI) [M+H+]+=399.9.
Name
(2,6-difluoro-3-nitro-phenyl)-(5-iodo-1H-pyrrolo[2,3-b]pyridin-3-yl)-methanone
Quantity
0.123 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
[Compound]
Name
Stannous chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Three

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